Cas no 4040-10-2 (5-azacytosine)
5-azacytosine structure
Product Name:5-azacytosine
5-azacytosine Chemical and Physical Properties
Names and Identifiers
-
- 5-azacytosine
- 6-amino-1,3,5-triazin-2(1H)-one
- 6-amino-1H-s-triazin-2-one
- 6-azanyl-1H-1,3,5-triazin-2-one
- 4-Amino-1,3,5-triazin-2(1H)-one #
- SCHEMBL21169645
- NSC 51100
- BCP22914
- 4-Amino-1,3,5-triazin-2(1H)-one
- DTXSID80239275
- A51119
- NSC51100
- 5AZ
- 1,3,5-Triazin-2(1H)-one, 4-amino-
- NSC 54006
- MFCD00149402
- Z1962222528
- AKOS015854832
- 6-amino-1H-1,3,5-triazin-2-one
- 6-amino-1,2-dihydro-1,3,5-triazin-2-one
- 5-Azacytosine-15N4
- azacytosine
- 5-Aza-Cytosine
- AKOS002658026
- NSC-54006
- AS-10943
- C5UW4MS7VR
- CHEMBL1230389
- SCHEMBL13863
- Q27139948
- 2-Amino-4-hydroxy-sym-triazine
- 4-Methoxy Phencyclidine-d4 Hydrochloride
- NSC-51100
- NSC54006
- 4-amino-s-triazin-2(1H)-one
- BDBM50389508
- 2-Amino-4-hydroxy-1,3,5-triazine
- SY030603
- UNII-C5UW4MS7VR
- 4-Amino-2-hydroxy-1,3,5-triazine
- s-Triazin-2(1H)-one, 4-amino-
- 4-amino-5H-1,3,5-triazin-2-one
- DB-006956
- A-9450
- 5-aza cytosine
- 4040-10-2
- 2-Hydroxy-4-aminotriazine
- CS-0008471
- 2-Amino-4-hydroxy-1,3,5-triazine; 4-Amino-1,3,5-triazin-2-one
- NS00039530
- 5-Azacytosine (4-Amino-1,3,5-triazin-2(1H)-one)
- s-Triazin-2-ol, 4-amino-
- MFCD00006033
- 4-Amino-1,3,5-triazin-2-one
- 4-Amino-1,3,5-triazin-2-ol
- EN300-136571
- AKOS015919837
- 931-86-2
- 4-amino-1H-1,3,5-triazin-2-one
- CHEBI:72474
- AM81319
- A844469
- EINECS 213-242-9
- 2-amino-4-hydroxy-s-triazine
- AC-12915
- 1118000-83-1
- MFCD00051007
- 1216950-61-6
-
- Inchi: 1S/C3H4N4O/c4-2-5-1-6-3(8)7-2/h1H,(H3,4,5,6,7,8)
- InChI Key: MFEFTTYGMZOIKO-UHFFFAOYSA-N
- SMILES: O=C1N=CN=C(N)N1
Computed Properties
- Exact Mass: 112.03900
- Monoisotopic Mass: 112.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8A^2
- XLogP3: -1.2
Experimental Properties
- Color/Form: Crystalline solid
- Density: 1.86
- Melting Point: 300℃
- Boiling Point: 503.1 °C at 760 mmHg
- Flash Point: 258.1 °C
- Refractive Index: 1.801
- PSA: 84.66000
- LogP: -0.67170
5-azacytosine Security Information
- Storage Condition:Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
5-azacytosine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-azacytosine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4040-10-2 (5-azacytosine) Related Products
- 931-86-2(5-Azacytosine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk